Allopregnanolone-d4

Description

Allopregnanolone-d4 is a deuterated form of allopregnanolone, a naturally occurring neurosteroid derived from progesterone. Allopregnanolone itself is known for its potent neuroprotective effects and its role as a positive allosteric modulator of the GABA~A~ receptor, influencing inhibitory neurotransmission in the brain . The deuterated version, allopregnanolone-d4, is often used as an internal standard in analytical chemistry, particularly in mass spectrometry (MS) and liquid chromatography-mass spectrometry (LCMS) analyses. This compound is crucial for quantifying allopregnanolone levels in biological samples due to its identical chemical properties but distinguishable mass.

Use in Analytical Chemistry

Allopregnanolone-d4 is primarily used as an internal standard in quantitative analyses of allopregnanolone. In LCMS, it helps to correct for variations in sample preparation, extraction efficiency, and instrument response, ensuring accurate quantification of allopregnanolone in biological samples . The use of a deuterated internal standard like allopregnanolone-d4 allows for precise measurement by compensating for losses during sample processing and providing a consistent reference point for calibration.

Table: Comparison of Allopregnanolone and Allopregnanolone-d4

Property	Allopregnanolone	Allopregnanolone-d4
Molecular Formula	C21H34O2	C21H30D4O2
Use	Neurosteroid with neuroprotective effects	Internal standard in analytical chemistry
Chemical Behavior	Positive allosteric modulator of GABA~A~ receptor	Identical chemical behavior but distinguishable by mass
Application	Therapeutic agent (e.g., brexanolone)	Quantification of allopregnanolone in biological samples

• CAS No.: 203805-85-0
• Product Name: Allopregnanolone-d4
• Molecular Formula: C21H30O2D4
• Molecular Weight: 322.53
• IUPAC Name: 1-[(3R,5S,8R,9S,10S,13S,14S,17S)-1,2,2,3-tetradeuterio-3-hydroxy-10,13-dimethyl-4,5,6,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl]ethanone
• Standard InChI: InChI=1S/C21H34O2/c1-13(22)17-6-7-18-16-5-4-14-12-15(23)8-10-20(14,2)19(16)9-11-21(17,18)3/h14-19,23H,4-12H2,1-3H3/t14-,15+,16-,17+,18-,19-,20-,21+/m0/s1/i8D2,10D,15D/t10?,14-,15+,16-,17+,18-,19-,20-,21+
• SMILES: CC(=O)C1CCC2C1(CCC3C2CCC4C3(CCC(C4)O)C)C
• Purity: > 95%
• Quantity: Milligrams-Grams
• Related CAS: 516-54-1 (unlabelled)
• Synonyms: 1-(3-hydroxy-10,13-dimethylhexadecahydro-1H-cyclopenta[a]phenanthren-17-yl)ethanone
• Tag: Progesterone Impurities
• PubChem Compound: 129627426
• Last Modified: Aug 15 2023